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Compound of Interest

Compound Name:
4,5-diiodo-1,2-dimethyl-1H-

imidazole

CAS No.: 13369-82-9

Cat. No.: B174330

Get Quote

The imidazole ring is a foundational five-membered heterocyclic moiety, comprising three

carbon and two nitrogen atoms, that is integral to numerous biologically active molecules and

advanced materials.[1] Its unique electronic properties and ability to participate in hydrogen

bonding make it a privileged scaffold in medicinal chemistry. The strategic introduction of

halogen atoms, particularly iodine, onto the imidazole core dramatically enhances its synthetic

utility. The carbon-iodine (C-I) bond serves as a versatile functional handle, readily participating

in a wide array of cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), which are

cornerstones of modern drug discovery and material science.

This guide focuses on a specific, highly functionalized derivative: 4,5-diiodo-1,2-dimethyl-1H-
imidazole. We will provide an in-depth examination of its core physicochemical properties,

centered around its molecular weight, and present a detailed, field-proven protocol for its

synthesis from commercially available starting materials. This document is intended for

researchers, scientists, and drug development professionals who require a comprehensive

understanding of this valuable synthetic intermediate.
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Core Physicochemical Properties
The defining characteristics of 4,5-diiodo-1,2-dimethyl-1H-imidazole are crucial for its

application in synthetic chemistry, influencing reaction kinetics, solubility, and purification

strategies. The molecular weight, in particular, is a fundamental constant for stoichiometric

calculations and analytical characterization.

Quantitative Data Summary
A summary of the key quantitative properties for 4,5-diiodo-1,2-dimethyl-1H-imidazole (CAS

No: 13369-82-9) is presented below.[2]

Property Value Unit

Molecular Weight 347.923 g/mol

Exact Mass 347.86204 g/mol

Molecular Formula C₅H₆I₂N₂ -

Density 2.61 g/cm³

Boiling Point 367.3 °C

Flash Point 175.9 °C

Refractive Index 1.762 -

Vapor Pressure 2.92E-05 mmHg at 25°C

Structural and Property Overview Diagram
The following diagram illustrates the chemical structure and highlights the key properties of the

molecule.

Caption: Chemical structure and key properties of the target compound.

Synthesis Protocol: Electrophilic Iodination of 1,2-
Dimethylimidazole
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The synthesis of 4,5-diiodo-1,2-dimethyl-1H-imidazole is most effectively achieved via the

direct electrophilic iodination of the 1,2-dimethylimidazole precursor. The electron-rich nature of

the imidazole ring makes it susceptible to electrophilic attack, and the C4 and C5 positions are

particularly activated. The following protocol is a self-validating system designed for high yield

and purity.

Causality Behind Experimental Choices:
Starting Material: 1,2-Dimethylimidazole (CAS: 1739-84-0) is chosen as it already possesses

the required methyl groups at the N1 and C2 positions.[3] Its molecular weight is 96.13 g/mol

.[4]

Iodinating Agent: Molecular iodine (I₂) is the electrophile. It is readily available and effective

for this transformation. An excess (greater than 2.0 equivalents) is used to drive the reaction

to completion and ensure di-substitution.

Base: Sodium hydroxide (NaOH) is used to deprotonate the imidazole ring in situ (if any N-H

tautomer exists, though unlikely with N1-methylation) and, more importantly, to neutralize the

hydroiodic acid (HI) byproduct that is formed. This is critical because the accumulation of

acid would protonate the imidazole nitrogen, deactivating the ring towards further

electrophilic substitution.

Solvent System: A mixture of an organic solvent like Tetrahydrofuran (THF) and water is

often employed. THF helps to solubilize the organic starting material and the iodine, while

the aqueous phase dissolves the base and the salt byproduct, facilitating a clean reaction.[5]

Detailed Step-by-Step Methodology
Reactor Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer,

a dropping funnel, and a thermometer, add 1,2-dimethylimidazole (4.81 g, 50 mmol).

Dissolution: Add 100 mL of a 1:1 mixture of Tetrahydrofuran (THF) and water. Stir the mixture

at room temperature until the starting material is fully dissolved.

Basification: Cool the solution to 0-5 °C using an ice bath. Slowly add a solution of sodium

hydroxide (4.40 g, 110 mmol, 2.2 eq) in 20 mL of water. The addition should be done

dropwise to maintain the low temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b174330/docs?utm_src=pdf-body#introduction-the-significance-of-halogenated-imidazoles
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6196161.htm
https://www.chemeo.com/cid/53-333-3/1H-Imidazole-1-2-dimethyl
https://patents.google.com/patent/CN112321512A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodine Addition: In a separate beaker, dissolve molecular iodine (27.9 g, 110 mmol, 2.2 eq) in

50 mL of THF. Transfer this iodine solution to the dropping funnel.

Iodination Reaction: Add the iodine solution dropwise to the cooled, basic solution of 1,2-

dimethylimidazole over a period of 60-90 minutes. Maintain the internal reaction temperature

below 10 °C throughout the addition. The deep brown color of the iodine should gradually

fade as it is consumed.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for an additional 12-16 hours to ensure complete di-

iodination.

Work-up & Quenching: Cool the reaction mixture in an ice bath. Quench any unreacted

iodine by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) dropwise until

the dark color disappears and a pale yellow or off-white precipitate forms.

Isolation: Isolate the solid product by vacuum filtration. Wash the filter cake sequentially with

cold water (3 x 30 mL) and then with a small amount of cold diethyl ether (2 x 15 mL) to

remove residual water and organic impurities.

Purification & Drying: Dry the crude product under vacuum. For higher purity, the product can

be recrystallized from a suitable solvent such as ethanol or an ethanol/water mixture.

Synthesis Workflow Diagram
The following diagram outlines the key stages of the synthesis process.
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1. Dissolve
1,2-Dimethylimidazole

in THF/Water

2. Cool to 0-5 °C
& Add NaOH(aq)

3. Add I₂ in THF
(Dropwise, <10 °C)

4. Stir at RT
(12-16 hours)

5. Quench with
Na₂S₂O₃(aq)

6. Isolate Solid via
Vacuum Filtration

7. Wash with
Cold Water & Ether

8. Dry Under Vacuum
(Final Product)

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of the target compound.
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Potential Applications in Research and
Development
4,5-diiodo-1,2-dimethyl-1H-imidazole is not an end-product but a highly valuable

intermediate. Its utility stems directly from the two reactive C-I bonds.

Medicinal Chemistry: The diiodo-imidazole core can be elaborated through sequential or dual

cross-coupling reactions. This allows for the rapid generation of diverse libraries of complex,

multi-substituted imidazoles. These new chemical entities can be screened for biological

activity against various therapeutic targets.[5]

Material Science: The rigid, planar imidazole core and the potential for creating extended

conjugated systems through C-C bond formation make this compound an attractive building

block for organic electronics, such as organic light-emitting diodes (OLEDs) or organic

photovoltaics (OPVs).[5]

Ligand Synthesis: The nitrogen atoms of the imidazole ring can coordinate with metal

centers, while the C4 and C5 positions can be functionalized to tune the steric and electronic

properties of the resulting ligand. This is useful in the development of novel catalysts for

organic synthesis.[5]

Safety and Handling
While specific toxicity data for 4,5-diiodo-1,2-dimethyl-1H-imidazole is not readily available, it

is prudent to handle it with care, referencing data from structurally similar compounds like 4,5-

diiodo-1H-imidazole.[6]

GHS Hazard Classification (Anticipated):

Harmful if swallowed (Acute toxicity, oral).[6]

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]
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Recommended Precautions:

Work in a well-ventilated fume hood.

Wear standard personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust and direct contact with skin and eyes.

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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